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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969

An In-depth Technical Guide to the Physical Properties of cis-2-Bromocyclohexanol

This technical guide provides a comprehensive overview of the key physical properties of cis-
2-Bromocyclohexanol, a vital intermediate in organic synthesis, particularly within the
pharmaceutical and agrochemical sectors. Its stereospecific nature makes it a valuable building
block in the development of complex, biologically active molecules. This document is intended
for researchers, scientists, and drug development professionals, offering detailed data,
experimental methodologies, and workflow visualizations to support laboratory and research
activities.

Physical and Chemical Properties

cis-2-Bromocyclohexanol is a colorless to pale yellow liquid under standard conditions.[1] Its
chemical structure, featuring a bromine atom and a hydroxyl group on adjacent carbons in a cis
configuration on a cyclohexane ring, leads to its specific physical characteristics.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of cis-2-
Bromocyclohexanol compiled from various sources.
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Property

Value

Source(s)

Molecular Formula

CeH11Bro

[1]2]

Molecular Weight

179.055 g/mol

[31141[5]

CAS Registry Number

16536-57-5

[L1(2]E31[4105]

Appearance Colorless to pale yellow liquid [1]
_ _ 27 °C; 28.45°C t0 28.85 °C
Melting Point [311415][6]
(301.6 to 302 K)
Boiling Point 225.5 °C at 760 mmHg [1112116171
50 °C at 0.001 bar (323 K at
[31[41[5]
0.001 bar)
Density 1.519 g/cm3 (11121161171
Refractive Index 1.541 [11121171
Flash Point 90.2 °C [L][2116]1[7]

Vapor Pressure

0.0171 mmHg at 25 °C

[11(2]6]1[7]

Experimental Protocols

The determination of physical properties such as melting and boiling points is fundamental to

verifying the identity and purity of a chemical compound.[8] The protocols described below are

standard methodologies applicable to cis-2-Bromocyclohexanol.

Melting Point Determination

The melting point is recorded as a range, from the temperature at which the first crystal begins

to melt to the temperature at which the last crystal disappears.[9] A narrow melting point range

(typically 0.5-1°C) is indicative of a pure compound.[8]

Apparatus:

¢ Mel-Temp apparatus or similar calibrated heating block|[8]
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e Glass capillary tubes (sealed at one end)[9][10]

e Thermometer or digital temperature probe

o Sample of cis-2-Bromocyclohexanol (solidified)
Procedure:

o Sample Preparation: If the sample is liquid at room temperature, it must first be cooled to
induce solidification. A small amount of the solidified cis-2-Bromocyclohexanol is finely
ground.

o Loading the Capillary Tube: The open end of a glass capillary tube is pressed into the
powdered sample. The tube is then tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.[8][9][10]

o Measurement: The loaded capillary tube is placed into the heating block of the melting point
apparatus.[8]

e Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.

e Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the entire sample becomes a clear liquid is recorded as the end of the
range.[11]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.[8]

Apparatus:
o Small test tube

o Thermometer or digital temperature probe
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e Capillary tube (sealed at one end)
e Heating mantle or oil bath[10]

o Beaker

Procedure:

o Sample Preparation: A small volume (a few milliliters) of cis-2-Bromocyclohexanol is
placed into a small test tube.

o Assembly: A capillary tube is placed inside the test tube with its open end down. The
thermometer is then secured alongside the test tube, ensuring the thermometer bulb is level
with the liquid sample.

e Heating: The assembly is heated in an oil bath. Heating should be gradual and the bath
stirred continuously to ensure uniform temperature distribution.[10]

o Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The boiling
point is reached when a rapid and continuous stream of bubbles emerges from the capillary
tube.

o Measurement: Heating is discontinued. The temperature at which the liquid begins to enter
the capillary tube is recorded as the boiling point. This occurs when the external pressure
overcomes the vapor pressure of the liquid.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of a chemical
intermediate like cis-2-Bromocyclohexanol and the specific experimental setup for property
determination.

Caption: Workflow for the synthesis and characterization of a chemical intermediate.

Caption: Experimental workflows for melting and boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties like melting and boiling point of "cis-
2-Bromocyclohexanol"]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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